Cas no 94-73-5 (1,3-Benzenediamine,4-propyl-)

• Product Name: 1,3-Benzenediamine,4-propyl-
• CAS No: 94-73-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 807238
• Update Time: 2022-09-22

1,3-Benzenediamine,4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-propyl-
• 1,3-Benzenediamine,4-propyl-(9CI)
• 2,4-diamino-1-n-propylbenzene

• Inchi： 1S/C9H14N2/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6H,2-3,10-11H2,1H3
• InChI Key： LMGWHMKXSXDWRB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CCC)C(N)=C1

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Density: 1.55
• Boiling Point: 453.8°Cat760mmHg
• Flash Point: 228.2°C
• Refractive Index: 1.81